Formoterol O-β-D-Glucuronide (mixture of diastereomers)
Formoterol O-β-D-Glucuronide (mixture of diastereomers)
Brand Name:
Vulcanchem
CAS No.:
615551-59-2
VCID:
VC0120426
InChI:
InChI=1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1
SMILES:
CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC=O)O
Molecular Formula:
C25H32N2O10
Molecular Weight:
520.535
Formoterol O-β-D-Glucuronide (mixture of diastereomers)
CAS No.: 615551-59-2
Reference Standards
VCID: VC0120426
Molecular Formula: C25H32N2O10
Molecular Weight: 520.535
| CAS No. | 615551-59-2 |
|---|---|
| Product Name | Formoterol O-β-D-Glucuronide (mixture of diastereomers) |
| Molecular Formula | C25H32N2O10 |
| Molecular Weight | 520.535 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-formamido-4-[(1R)-1-hydroxy-2-[[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino]ethyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1 |
| Standard InChIKey | CHNNYXWDVZXHPK-WUTHJAFQSA-N |
| SMILES | CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)NC=O)O |
| Synonyms | 2-(Formylamino)-4-[(1RS)-1-hydroxy-2-[[(1RS)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71316866 |
| Last Modified | Nov 11 2021 |
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